Cas no 1219841-76-5 (ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 1219841-76-5
• MF: C₁₈H₁₇N₅O₅S₂
• MW: 447.488080739975
• CID: 6237806
• PubChem ID: 49671078
• Update Time: 2025-08-04

ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• ethyl 2-(2-((5-(5-methylisoxazole-3-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• ethyl 2-(2-{[5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
• 1219841-76-5
• AKOS024613626
• ethyl 2-[[2-[[5-[(5-methyl-1,2-oxazole-3-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• F1838-4371

• Inchi： 1S/C18H17N5O5S2/c1-3-27-16(26)11-6-4-5-7-12(11)19-14(24)9-29-18-22-21-17(30-18)20-15(25)13-8-10(2)28-23-13/h4-8H,3,9H2,1-2H3,(H,19,24)(H,20,21,25)
• InChI Key： ONCFOGSBOLJKKE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=C(C)ON=2)=O)S1)CC(NC1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 447.06711101g/mol
• Monoisotopic Mass: 447.06711101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Professional Introduction to Ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate and CAS No. 1219841-76-5

Ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS NO.1219841-76-5, represents a confluence of advanced heterocyclic chemistry and bioactive molecular design. Its structural complexity and functional diversity make it a promising candidate for various therapeutic applications.

The molecular architecture of Ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate is characterized by the presence of multiple heterocyclic rings, including a 5-methyl-1,2-oxazole moiety and a 1,3,4-thiadiazole ring system. These structural elements are known for their ability to interact with biological targets in intricate ways, making them valuable in the design of drugs that modulate cellular processes. The incorporation of an amide linkage further enhances the compound's potential to engage with biological receptors and enzymes.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. The Ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate structure exemplifies this trend by combining multiple pharmacophoric elements into a single molecule. This approach has led to the discovery of several compounds with potent biological activity across various disease spectra.

One of the most compelling aspects of Ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate is its potential as an anti-inflammatory agent. The presence of both the oxazole and thiadiazole rings suggests that this compound may be able to modulate inflammatory pathways by interacting with specific enzymes and receptors. Preliminary studies have indicated that derivatives of this class of compounds exhibit significant anti-inflammatory effects in vitro and in animal models.

The synthesis of Ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the oxazole ring through cyclization reactions and the subsequent introduction of the thiadiazole moiety via nucleophilic substitution. The final step involves the acetylation of the amide group to yield the desired benzoate ester.

Recent advancements in synthetic methodologies have enabled researchers to streamline the synthesis of complex heterocyclic compounds like Ethyl 2-(2-{5-(5-methyl-1,2-oxazole-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks with greater efficiency and precision. These improvements have not only accelerated the discovery process but also allowed for the exploration of novel structural variations.

The pharmacological evaluation of Ethyl 2-(2-{5-(5-methyl-1,2-oxazole)-3-amido}-1H-benzimidazolium bromide derivatives has revealed intriguing biological activities beyond inflammation modulation. Some studies suggest that these compounds may possess antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis. Additionally, their interaction with mitochondrial DNA has been explored as a potential mechanism for inducing apoptosis in cancer cells.

The development of computational tools for molecular modeling has further enhanced our understanding of how Ethyl 2-(...) interacts with biological targets. These tools allow researchers to predict binding affinities and identify key residues involved in drug-receptor interactions. By integrating experimental data with computational predictions, scientists can refine their designs to improve both potency and selectivity.

In conclusion, Ethyl 2-(...) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its potential as an anti-inflammatory agent is particularly promising given the growing need for effective treatments for chronic inflammatory diseases. As research continues to uncover new applications for this class of compounds, it is likely that we will see further developments in their synthesis and therapeutic utility.